Cas no 895489-00-6 (N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide)

• Product Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• CAS No: 895489-00-6
• MF: C₁₇H₁₆N₂OS₂
• MW: 328.451741218567
• CID: 6420690
• PubChem ID: 7254758
• Update Time: 2025-06-08

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide
• Acetamide, N-(5,7-dimethyl-2-benzothiazolyl)-2-(phenylthio)-
• 895489-00-6
• F2537-1332
• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-phenylsulfanylacetamide
• N-(5,7-dimethylbenzo[d]thiazol-2-yl)-2-(phenylthio)acetamide
• AKOS024658168

• Inchi： 1S/C17H16N2OS2/c1-11-8-12(2)16-14(9-11)18-17(22-16)19-15(20)10-21-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key： YKMDFSZAPNQLON-UHFFFAOYSA-N
• SMILES： S1C(NC(CSC2C=CC=CC=2)=O)=NC2=CC(C)=CC(C)=C12

Computed Properties

• Exact Mass: 328.07040549g/mol
• Monoisotopic Mass: 328.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 9.19±0.70(Predicted)

Additional information on N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide

Recent Advances in the Study of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS: 895489-00-6)

The compound N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS: 895489-00-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzothiazole core and phenylsulfanylacetamide side chain, has demonstrated promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its potential as a therapeutic agent, shedding light on its mechanism of action and structural-activity relationships.

One of the key findings from recent research is the compound's ability to inhibit specific enzymes involved in inflammatory pathways. In vitro studies have shown that N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This suggests its potential utility in developing novel anti-inflammatory drugs. The compound's selectivity for COX-2 over COX-1 is particularly noteworthy, as it may reduce the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the antimicrobial properties of this compound have been investigated. Recent studies indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays. These findings highlight its potential as a lead compound for developing new antibiotics, especially in the face of rising antibiotic resistance.

Structural modifications of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide have also been explored to enhance its pharmacological properties. For instance, introducing electron-withdrawing groups at specific positions on the phenyl ring has been shown to improve its metabolic stability without compromising its biological activity. Computational modeling and molecular docking studies have further elucidated the interactions between this compound and its target proteins, providing valuable insights for future drug design efforts.

In conclusion, N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-(phenylsulfanyl)acetamide (CAS: 895489-00-6) represents a promising scaffold for drug development, with demonstrated efficacy in enzyme inhibition and antimicrobial applications. Ongoing research aims to optimize its pharmacokinetic profile and evaluate its therapeutic potential in preclinical models. These advancements underscore the importance of this compound in the evolving landscape of chemical biology and medicinal chemistry.